N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C18H19N3S/c1-11-7-8-13(9-12(11)2)21-17-16-14-5-3-4-6-15(14)22-18(16)20-10-19-17/h7-10H,3-6H2,1-2H3,(H,19,20,21)
• InChI Key: QUFXVKIOMCRHMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C4=C(CCCC4)SC3=NC=N2)C
• Molecular Formula: C18H19N3S
• Molecular Weight: 309.4 g/mol

Description

“N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-amine” is a complex organic compound. It contains a benzothieno[2,3-d]pyrimidin core, which is a type of heterocyclic compound. Heterocyclic compounds are widely distributed in nature and have versatile synthetic applicability and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzothieno[2,3-d]pyrimidin core, with additional functional groups attached. These include a 3,4-dimethylphenyl group and an amine group.

Scientific Research Applications

Synthesis and Characterization

N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine and its derivatives have been synthesized and characterized in various studies. For instance, Liu et al. (2006) reported the synthesis of related compounds through aza-Wittig reactions, emphasizing the chemical processes involved in creating these complex molecules (Liu et al., 2006). This synthesis process is critical for further applications in various scientific fields.

Biological and Pharmaceutical Activities

These compounds have shown promise in biological and pharmaceutical research. For example, a study by Deohate et al. (2020) explored the synthesis of pyrimidine linked pyrazole heterocyclics, including compounds similar to N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine, for their insecticidal and antibacterial potential (Deohate & Palaspagar, 2020). Additionally, research by Jafar et al. (2017) indicated the potential antifungal effects of similar dimethylpyrimidin-derivatives (Jafar et al., 2017).

Antiproliferative Evaluation

A study by Atapour-Mashhad et al. (2017) involved the evaluation of new pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives for antiproliferative activity. This research highlights the potential use of these compounds in cancer research, particularly in studying their effects on cancer cell lines (Atapour-Mashhad et al., 2017).

Crystal Structure Analysis

The crystal structure and molecular geometry of compounds similar to N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine have been analyzed in various studies, providing insights into their chemical properties. For instance, Repich et al. (2017) synthesized and analyzed the crystal structure of a closely related compound, contributing to the understanding of its physical and chemical characteristics (Repich et al., 2017).

Future Directions

The future research directions for this compound could involve studying its synthesis, chemical reactions, mechanism of action, and potential applications. This could include exploring its potential therapeutic properties, given the known activities of similar compounds.